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Compound of Interest

Compound Name: Nitrogen trichloride

Cat. No.: B158733

For researchers, scientists, and drug development professionals, the safe handling of
hazardous materials is paramount. This guide provides essential safety and logistical
information for working with nitrogen trichloride (NCIs), a highly unstable and explosive
compound. Adherence to these protocols is critical to ensure a safe laboratory environment.

Nitrogen trichloride is a yellow, oily liquid with a pungent odor that is acutely sensitive to light,
heat, shock, and contact with organic materials.[1] Its inherent instability necessitates
meticulous planning and execution of all procedures involving its use.

Key Physical and Exposure Data

To minimize risk, it is crucial to be aware of the physical properties of nitrogen trichloride and
the recommended occupational exposure limits. While there is no formal OSHA Permissible
Exposure Limit (PEL), other guidelines exist to protect laboratory personnel.
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Parameter Value Source
Molecular Weight 120.36 g/mol [1]
Appearance Yellow oily liquid [1][2]
Odor Pungent [11[2]

71°C (160°F) - Note: Explodes

Boiling Point before reaching this [1112]
temperature

Melting Point -40°C (-40°F) [1]

Density 1.653 g/cm3 [1]

ACGIH TLV-TWA (Proposed) 0.1 ppm [1]

ACGIH STEL (Proposed) 0.3 ppm [1]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is essential when handling nitrogen
trichloride. This includes protection for the eyes, face, hands, and body.
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PPE Category

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Chemical safety goggles and a

full-face shield

Goggles should provide a
complete seal around the
eyes. A face shield offers an
additional layer of protection
against splashes and potential

explosions.

Hand Protection

Chemical-resistant gloves

(Rubber, Neoprene, or Vinyl)

Due to the extreme reactivity of
nitrogen trichloride, specific
breakthrough time data is not
readily available. Select gloves
based on general resistance to
reactive chemicals and change
them immediately upon any
sign of contamination or

degradation.[3]

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges

A respiratory protection
program that meets OSHA 29
CFR 1910.134 and ANSI
Z88.2 requirements must be
implemented whenever
workplace conditions warrant

respirator use.[3]

Protective Clothing

Flame-resistant lab coat, long

pants, and closed-toe shoes

Clothing should be made of
non-absorbent material. An
emergency shower and
eyewash station should be

readily accessible.[3]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for the safe handling of nitrogen trichloride in a

laboratory setting.
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1. Preparation:
o Restricted Access: Conduct all work in a designated area with controlled access.
» Ventilation: Ensure work is performed in a certified chemical fume hood with sufficient airflow.

o Emergency Equipment: Verify the functionality and accessibility of the emergency shower,
eyewash station, and appropriate fire extinguisher (avoid dry chemical extinguishers due to
potential for violent reaction).[3]

o Material Preparation: Use only clean, dry, and dedicated glassware and equipment. Avoid
the use of floor sweeping compounds for cleanup.[3]

e Incompatible Materials: Keep nitrogen trichloride away from water, organic matter, and
other chemicals to prevent violent reactions.[3]

2. Handling:
o Personal Protective Equipment: Don all required PPE before handling the substance.

» Avoid Contamination: Do not allow nitrogen trichloride to come into contact with skin, eyes,
or clothing.[3]

e Dispensing: Use clean, dry utensils for any transfers.[3]

e Monitoring: Be vigilant for any signs of decomposition, such as color change or gas
evolution.

3. Post-Handling:
o Decontamination: Thoroughly wash hands with soap and water after handling.

o Waste Segregation: All contaminated materials must be treated as hazardous waste.

Disposal Plan

Proper disposal of nitrogen trichloride and associated waste is critical to prevent accidents.
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» Neutralization: Spilled material or waste should be neutralized to a non-oxidizing state for
safe disposal.[3] A 5% solution of a reducing agent can be cautiously applied as a mist to
decontaminate an area after a spill.

o Container Management: Do not close drums or containers of wet or damp material that may
form nitrogen trichloride; leave them open to disperse any gas that may form.[3]

» Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
regulations. Contact your institution's environmental health and safety department for
specific guidance.

Logical Workflow for Handling Nitrogen Trichloride

The following diagram illustrates the critical steps and decision points for the safe handling of
nitrogen trichloride.
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Caption: Workflow for the safe handling and disposal of nitrogen trichloride.
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By implementing these comprehensive safety measures, researchers can mitigate the
significant risks associated with nitrogen trichloride and maintain a secure laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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